Cas no 2248397-32-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate
• CAS No: 2248397-32-0
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 6399666
• PubChem ID: 165728366
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate
• 2248397-32-0
• EN300-6515186

• Inchi： 1S/C16H12N2O4S/c19-14(8-10-23-13-7-3-4-9-17-13)22-18-15(20)11-5-1-2-6-12(11)16(18)21/h1-7,9H,8,10H2
• InChI Key： SQEKBXVUFABXLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate (CAS No. 2248397-32-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate, identified by its CAS number 2248397-32-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both isoindole and pyridinylsulfanyl moieties suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The isoindole scaffold, in particular, has emerged as a versatile structural motif in the design of bioactive molecules. Its ability to adopt multiple conformations and interact with biological targets makes it an attractive candidate for drug development. The incorporation of a dioxo group further enhances the electronic properties of the molecule, potentially influencing its reactivity and binding affinity.

The pyridin-2-ylsulfanyl substituent adds another layer of complexity to the compound's structure. Sulfur-containing heterocycles are well-known for their role in modulating biological pathways and have been extensively studied for their pharmacological properties. The sulfanyl group not only contributes to the compound's hydrophilicity but also serves as a potential binding site for biological targets. This combination of structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate a promising candidate for further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The unique structural features of this compound position it as a valuable scaffold for exploring new therapeutic interventions. Computational modeling and virtual screening have been instrumental in identifying potential lead compounds with high binding affinity to target proteins. The dioxo and pyridinylsulfanyl groups are particularly interesting from a computational perspective, as they can form critical interactions with biological targets.

Experimental validation of these computational predictions is crucial for advancing this compound into clinical development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure and confirm the identity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate. These methods provide detailed insights into the molecular conformation and dynamics, which are essential for understanding its biological behavior.

The synthesis of this compound presents unique challenges due to its complex structural framework. Multi-step synthetic routes involving cyclization reactions, sulfination, and esterification have been employed to construct the desired molecule. Advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels, making it feasible to produce sufficient quantities for biological testing.

In the realm of medicinal chemistry, the exploration of bioactive scaffolds is continuously evolving. The isoindole-pyridine-sulfanyl motif exemplified by 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyridin-2-ylsulfanyl)propanoate represents a cutting-edge approach to drug design. By leveraging structural diversity and computational tools, researchers are uncovering new opportunities for therapeutic intervention.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for developing novel agrochemicals and specialty chemicals. The sulfanyl group, in particular, can be exploited for designing molecules with enhanced environmental stability and biodegradability.

As research progresses, the integration of interdisciplinary approaches will be key to unlocking the full potential of this compound. Collaboration between chemists, biologists, and computer scientists will facilitate the translation of laboratory discoveries into tangible therapeutic solutions. The continued exploration of molecular diversity will undoubtedly lead to innovative breakthroughs in medicine and beyond.